2-bromo-N-cyclopropyl-3-fluorobenzamide

• IUPAC Name: 2-bromo-N-cyclopropyl-3-fluorobenzamide
• InChI: InChI=1S/C10H9BrFNO/c11-9-7(2-1-3-8(9)12)10(14)13-6-4-5-6/h1-3,6H,4-5H2,(H,13,14)
• InChI Key: HEZYUPIMRFDDEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=C(C(=CC=C2)F)Br
• Molecular Formula: C10H9BrFNO
• Molecular Weight: 258.09 g/mol

Description

2-Bromo-N-cyclopropyl-3-fluorobenzamide is a halogenated benzamide derivative characterized by a bromine atom at the 2-position, a fluorine atom at the 3-position of the benzene ring, and a cyclopropyl group attached to the amide nitrogen. The bromine and fluorine substituents influence reactivity, solubility, and intermolecular interactions, while the cyclopropyl moiety may confer conformational rigidity, affecting binding affinity in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-bromo-N-cyclopropyl-3-fluorobenzamide typically involves the following steps:

Starting Materials: The synthesis begins with 3-bromo-4-fluorobenzoic acid and cyclopropylamine.

Amidation Reaction: The 3-bromo-4-fluorobenzoic acid is reacted with cyclopropylamine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine.

Industrial Production Methods

While specific industrial production methods for 2-bromo-N-cyclopropyl-3-fluorobenzamide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to obtain the desired compound in high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-bromo-N-cyclopropyl-3-fluorobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction:

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide may be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution of the bromine atom could yield various substituted benzamides.

Scientific Research Applications

Medicinal Chemistry: It may serve as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound could be used in the development of new materials with specific properties.

Biological Studies: It may be used in studies to understand its interactions with biological molecules and potential biological activities.

Mechanism of Action

The specific mechanism of action for 2-bromo-N-cyclopropyl-3-fluorobenzamide is not well-documented. like other benzamide derivatives, it may interact with various molecular targets, including enzymes and receptors, through hydrogen bonding, hydrophobic interactions, and other non-covalent interactions. These interactions can modulate the activity of the target molecules and lead to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with four analogs, focusing on substituent positions, molecular properties, and reported applications.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Benzene Ring)	N-Substituent	Molecular Formula	Molar Mass (g/mol)	Key Properties/Applications
2-Bromo-N-cyclopropyl-3-fluorobenzamide	2-Br, 3-F	Cyclopropyl	C₁₀H₈BrFNO	288.08 (calc.)	High polarity; potential kinase inhibitor
5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide	5-Br, 2-F, 3-CH₃	Cyclopropyl	C₁₁H₁₀BrFNO	300.11	Enhanced lipophilicity; intermediate in API synthesis
4-Bromo-3-chloro-N-cyclopropyl-2-fluorobenzamide	4-Br, 3-Cl, 2-F	Cyclopropyl	C₁₀H₈BrClFNO	323.53	Dual halogenation; crystallography studies
3-Bromo-6-chloro-N-cyclopropyl-2-fluorobenzamide	3-Br, 6-Cl, 2-F	Cyclopropyl	C₁₀H₈BrClFNO	292.53	Steric hindrance; agrochemical intermediate
2-Bromo-N-(3-fluorophenyl)benzamide	2-Br	3-Fluorophenyl	C₁₃H₉BrFNO	304.12	Crystal packing studies; fluorophore design

Key Observations

Substituent Effects: Halogen Position: The 2-bromo-3-fluoro substitution in the target compound creates a polarized aromatic system, favoring hydrogen bonding and π-stacking compared to 5-bromo-2-fluoro-3-methylbenzamide (), where the methyl group increases hydrophobicity .

Molecular Weight and Applications :

• Lower molar mass analogs (e.g., 292.53 g/mol in ) are prioritized in agrochemical synthesis, whereas higher-mass derivatives (e.g., 323.53 g/mol in ) are explored for materials science .

Biological Activity

2-Bromo-N-cyclopropyl-3-fluorobenzamide is an organic compound characterized by its unique molecular structure, which includes a bromine atom at the 2-position, a fluorine atom at the 3-position, and a cyclopropyl group attached to the nitrogen of the amide. This compound has garnered interest in medicinal chemistry due to its potential biological activities and interactions with various biological targets.

The molecular formula of 2-bromo-N-cyclopropyl-3-fluorobenzamide is C10H9BrFNO. The synthesis typically involves the reaction of 3-bromo-4-fluorobenzoic acid with cyclopropylamine in the presence of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and bases like triethylamine.

Property	Value
Molecular Formula	C10H9BrFNO
Molecular Weight	256.09 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents

The compound may interact with enzymes and receptors through non-covalent interactions such as hydrogen bonding and hydrophobic interactions. These interactions can modulate the activity of target molecules, potentially leading to therapeutic effects.

Case Studies

• Antitumor Activity : In preliminary studies, derivatives of benzamide compounds have shown promise in inhibiting tumor growth by targeting specific pathways involved in cancer progression. The unique halogen substitutions in 2-bromo-N-cyclopropyl-3-fluorobenzamide may enhance its binding affinity to these targets.
• Neuropharmacological Studies : Research indicates that similar benzamide derivatives can influence neurotransmitter systems, suggesting that 2-bromo-N-cyclopropyl-3-fluorobenzamide might exhibit neuroactive properties. Further investigation into its effects on neurotransmitter receptors could reveal its potential in treating neurological disorders .

Comparative Analysis

To understand the uniqueness of 2-bromo-N-cyclopropyl-3-fluorobenzamide, it is beneficial to compare it with structurally similar compounds:

Table 2: Comparison with Similar Compounds

Compound	Structural Features	Potential Activity
2-Bromo-N-cyclopropylbenzamide	Lacks fluorine at the 3-position	Moderate activity
3-Bromo-N-cyclopropylbenzamide	Bromine at the 3-position	Lower activity
2-Bromo-N-methyl-3-fluorobenzamide	Methyl group instead of cyclopropyl	Varies based on substitution